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Compound of Interest

Compound Name: Dabsyl-PC

Cat. No.: B162369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dabsyl-PC, or dabsyl-labeled phosphatidylcholine, is a specialized molecular probe primarily

utilized in the study of lipid metabolism and enzyme kinetics. While not as commonly found in

commercial catalogs as other fluorescently labeled phospholipids, its structural and functional

characteristics make it a valuable tool for specific research applications, most notably in the

continuous monitoring of phospholipase A2 (PLA2) activity. This technical guide provides an in-

depth overview of Dabsyl-PC, including its presumed structure, commercial availability, a

detailed experimental protocol for its primary application, and the underlying signaling

pathways.

Commercial Availability
Direct, off-the-shelf commercial availability of a compound explicitly marketed as "Dabsyl-PC"

is limited. Researchers seeking this specific probe may need to consider custom synthesis

services. Several companies specialize in the synthesis of custom lipids and fluorescently

labeled biomolecules and can likely synthesize Dabsyl-PC upon request.

Table 1: Commercial Availability and Alternatives
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Product Name
Commercial
Availability

Potential
Suppliers/Services
for Custom
Synthesis

Common
Alternatives

Dabsyl-PC
Not readily available

off-the-shelf.

- Custom lipid

synthesis services

(e.g., Avanti Polar

Lipids,

CordenPharma)

- Dabsyl-BODIPY-PC-

Dansyl-labeled

Phosphatidylcholine-

NBD-labeled

Phosphatidylcholine-

Pyrene-labeled

Phosphatidylcholine

Dabsyl Chloride
Commercially

available.

- Major chemical

suppliers (e.g., Sigma-

Aldrich, TCI America)

- Dansyl Chloride

Presumed Structure and Function
Based on related compounds, Dabsyl-PC is a phosphatidylcholine molecule where the dabsyl

(4-dimethylaminoazobenzene-4'-sulfonyl) group is covalently attached to one of the fatty acyl

chains. The dabsyl moiety functions as a chromophore and can act as a quencher in

fluorescence resonance energy transfer (FRET) based assays.

A closely related and documented compound is Dabsyl-BODIPY-PC. In this molecule, the

dabsyl group is attached to the sn-1 acyl chain, and a BODIPY fluorophore is attached to the

sn-2 acyl chain. The close proximity of the dabsyl quencher to the BODIPY fluorophore results

in the quenching of the BODIPY fluorescence.

Core Application: Phospholipase A2 (PLA2) Assay
The primary application of a dabsyl-labeled phosphatidylcholine, particularly in a dual-labeled

format with a fluorophore, is in a continuous, real-time fluorometric assay for phospholipase A2

(PLA2) activity.

Signaling Pathway: PLA2-Mediated Hydrolysis of
Phosphatidylcholine
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Phospholipase A2 enzymes are critical players in various signaling pathways, including the

inflammatory cascade. They catalyze the hydrolysis of the ester bond at the sn-2 position of

glycerophospholipids, releasing a free fatty acid (such as arachidonic acid) and a

lysophospholipid.

Dabsyl-PC
(Phosphatidylcholine Substrate)

Phospholipase A2
(PLA2)

Binds to Products:
- Dabsyl-Lysophosphatidylcholine

- Fatty Acid

Hydrolyzes at sn-2 position Arachidonic Acid
(if applicable)

Prostaglandins,
Leukotrienes

Metabolized by
COX/LOX pathways

Prepare Substrate Solution
(e.g., in ethanol or DMSO)

Add Substrate to Assay Buffer
(to form micelles or liposomes)

Prepare Assay Buffer
(Tris-HCl, NaCl, CaCl₂)

Dispense Substrate-Buffer Mix
into 96-well plate

Add PLA2 to wells to initiate reaction

Prepare PLA2 Enzyme Dilutions

Measure Fluorescence Kinetics
(in a plate reader)

Data Analysis:
Calculate initial reaction rates
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[https://www.benchchem.com/product/b162369#commercial-availability-of-dabsyl-pc-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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